![molecular formula C10H22N2O B3296091 4-[3-(Aminomethyl)pentan-3-yl]morpholine CAS No. 891647-39-5](/img/structure/B3296091.png)
4-[3-(Aminomethyl)pentan-3-yl]morpholine
Overview
Description
“4-[3-(Aminomethyl)pentan-3-yl]morpholine” is a chemical compound with the CAS Number: 891647-39-5 . It has a molecular weight of 186.3 and its IUPAC name is 2-ethyl-2-(4-morpholinyl)-1-butanamine . The compound is typically stored at room temperature and is in liquid form .
Molecular Structure Analysis
The InChI code for “this compound” is 1S/C10H22N2O/c1-3-10(4-2,9-11)12-5-7-13-8-6-12/h3-9,11H2,1-2H3 . This code provides a detailed description of the molecule’s structure.Physical And Chemical Properties Analysis
“this compound” is a liquid at room temperature . It has a molecular weight of 186.3 .Scientific Research Applications
Liquid Crystal Research
- Transitional Properties of Methylene-linked Liquid Crystal Dimers : Research on methylene-linked liquid crystal dimers, such as 1,5-bis(4-cyanoanilinebenzylidene-4′-yl)pentane and related compounds, has shown that these substances exhibit unique transitional behaviors, including the formation of twist-bend nematic phases. These findings are significant for the development of new liquid crystal technologies, offering insights into the molecular structure's influence on liquid crystal behaviors (Henderson & Imrie, 2011).
Pharmacological Interest in Morpholine Derivatives
- Chemical and Pharmacological Properties of Morpholine Derivatives : Morpholine and its derivatives exhibit a broad spectrum of pharmacological profiles, which have been the subject of extensive research. These studies reveal the potential of morpholine compounds in developing new pharmacotherapies due to their diverse pharmacophoric activities. Such research is foundational for future drug design and synthesis, underscoring the importance of morpholine in medicinal chemistry (Asif & Imran, 2019).
Drug Development and Synthetic Pathways
- Synthetic Routes of Rivaroxaban and Morpholine Derivatives : An evaluation of the synthetic processes for rivaroxaban, an anticoagulant, and its intermediate morpholine derivatives highlights the importance of identifying favorable and commercially viable synthetic routes. This research contributes to the optimization of manufacturing processes for pharmaceuticals containing morpholine structures (Zhang Fu-li, 2012).
Pharmacological Applications of Piperazine and Morpholine
- Medicinal Chemistry Investigations of Piperazine and Morpholine : Both piperazine and morpholine frameworks have shown a wide range of pharmaceutical applications. Recent scientific efforts have focused on developing new methods for synthesizing derivatives of these compounds, demonstrating their significant pharmacophoric activities and potential in treating various conditions (Mohammed et al., 2015).
Safety and Hazards
The compound is associated with several hazard statements including H302, H312, H314, H332, and H335 . The precautionary statements include P260, P261, P264, P270, P271, P280, P301+P312, P301+P330+P331, P302+P352, P303+P361+P353, P304+P340, P305+P351+P338, P310, P312, P330, P363, P403+P233, P405, and P501 .
properties
IUPAC Name |
2-ethyl-2-morpholin-4-ylbutan-1-amine | |
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H22N2O/c1-3-10(4-2,9-11)12-5-7-13-8-6-12/h3-9,11H2,1-2H3 | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
VEDYQZVDBFQJDW-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCC(CC)(CN)N1CCOCC1 | |
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H22N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
186.29 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.